Cas no 1017779-67-7 (1-(4-chloro-3-fluorophenyl)propan-1-one)

• Product Name: 1-(4-chloro-3-fluorophenyl)propan-1-one
• CAS No: 1017779-67-7
• MF: C₉H₈ClFO
• MW: 186.610625267029
• CID: 829506
• PubChem ID: 20111860
• Update Time: 2024-11-04

1-(4-chloro-3-fluorophenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-chloro-3-fluorophenyl)propan-1-one
• 4'-Chloro-3'-fluoropropiophenone
• 1-(4-Chloro-3-fluoro-phenyl)-propan-1-one
• MFCD09832382
• 1-(4-Chloro-3-fluorophenyl)-1-propanone
• AKOS006329377
• CS-0315327
• N14046
• JS-4786
• SCHEMBL18538090
• DTXSID801280619
• 1017779-67-7

• MDL： MFCD09832382
• Inchi： 1S/C9H8ClFO/c1-2-9(12)6-3-4-7(10)8(11)5-6/h3-5H,2H2,1H3
• InChI Key： FNPWFFVVAPSNJH-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1F)C(CC)=O

Computed Properties

• Exact Mass: 186.0247707g/mol
• Monoisotopic Mass: 186.0247707g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones